Cas no 2228148-95-4 (4-(2-fluoro-6-methylphenyl)butan-2-amine)

• Product Name: 4-(2-fluoro-6-methylphenyl)butan-2-amine
• CAS No: 2228148-95-4
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 6023907
• PubChem ID: 165849613
• Update Time: 2025-06-08

4-(2-fluoro-6-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-methylphenyl)butan-2-amine
• 2228148-95-4
• EN300-1744851

• Inchi： 1S/C11H16FN/c1-8-4-3-5-11(12)10(8)7-6-9(2)13/h3-5,9H,6-7,13H2,1-2H3
• InChI Key： TYADQLVBCXKJKZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1CCC(C)N

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-fluoro-6-methylphenyl)butan-2-amine

4-(2-Fluoro-6-Methylphenyl)Butan-2-Amine: A Comprehensive Overview

4-(2-Fluoro-6-Methylphenyl)Butan-2-Amine (CAS No. 2228148-95-4) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery and its ability to serve as an intermediate in the synthesis of complex molecules. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 4-(2-fluoro-6-methylphenyl)butan-2-amine.

The molecular structure of 4-(2-fluoro-6-methylphenyl)butan-2-amine consists of a butanamine backbone with a substituted phenyl group. The phenyl ring is substituted at the 2-position with a fluorine atom and at the 6-position with a methyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions. The presence of the fluorine atom introduces electron-withdrawing effects, while the methyl group provides steric bulk, influencing the reactivity and selectivity of the compound in different chemical environments.

Recent studies have highlighted the importance of 4-(2-fluoro-6-methylphenyl)butan-2-amine as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have employed this compound in the development of novel kinase inhibitors, which hold promise in cancer therapy. The ability of this compound to form stable amide bonds makes it an ideal candidate for peptide synthesis and drug delivery systems. Moreover, its role in the construction of heterocyclic frameworks has been extensively explored, contributing to advancements in medicinal chemistry.

The synthesis of 4-(2-fluoro-6-methylphenyl)butan-2-amine typically involves multi-step processes that require careful optimization. One common approach involves the alkylation of an aromatic amine followed by reduction or deprotection steps. The use of catalytic hydrogenation or enzymatic methods has been reported to enhance the efficiency and yield of these reactions. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for pharmacological studies.

In terms of applications, 4-(2-fluoro-6-methylphenyl)butan-2-amines have found utility in agrochemicals as well. They serve as precursors for herbicides and fungicides due to their ability to interact with specific biological targets. Additionally, their role in polymer chemistry has been explored, with potential applications in the development of high-performance materials such as polyamides and polyurethanes.

From a pharmacological perspective, 4-(2-fluoro-6-methylphenyl)butan-2-amines exhibit interesting bioactivity profiles. Studies have shown that these compounds can modulate various cellular pathways, including those involved in inflammation and neurodegenerative diseases. Their ability to cross cellular membranes makes them attractive candidates for drug delivery systems targeting specific tissues or organs.

In conclusion, 4-(2-fluoro-6-methylphenyl)butan-2-amines (CAS No. 2228148954) represent a class of compounds with diverse applications across multiple disciplines. Their unique structural features and reactivity make them indispensable tools in modern chemical research. As ongoing studies continue to uncover new potentials for these compounds, their role in advancing science and technology is expected to grow significantly.